Cas no 154201-83-9 (1H-Indol-3-ol, 6-chloro-, dihydrogen phosphate (ester))

• Product Name: 1H-Indol-3-ol, 6-chloro-, dihydrogen phosphate (ester)
• CAS No: 154201-83-9
• MF: C₈H₇ClNO₄P
• MW: 247.572242021561
• CID: 1328761
• PubChem ID: 192666
• Update Time: 2024-03-01

1H-Indol-3-ol, 6-chloro-, dihydrogen phosphate (ester) Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-3-ol, 6-chloro-, dihydrogen phosphate (ester)

• Inchi： 1S/C8H7ClNO4P/c9-5-1-2-6-7(3-5)10-4-8(6)14-15(11,12)13/h1-4,10H,(H2,11,12,13)
• InChI Key： IFQGEGPISKJALV-UHFFFAOYSA-N
• SMILES： P(OC1C2=C(NC=1)C=C(Cl)C=C2)(O)(O)=O

Computed Properties

• Exact Mass: 246.9801224g/mol
• Monoisotopic Mass: 246.9801224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates